Cas no 1363381-66-1 (2-(1-methylazetidin-3-yl)ethan-1-ol)

2-(1-Methylazetidin-3-yl)ethan-1-ol is a versatile heterocyclic alcohol featuring a methyl-substituted azetidine ring linked to a hydroxyethyl group. This compound is of interest in medicinal chemistry and organic synthesis due to its constrained azetidine scaffold, which enhances conformational rigidity and can improve binding affinity in bioactive molecules. The polar hydroxyl group provides a handle for further functionalization, making it a valuable intermediate for the development of pharmaceuticals, ligands, or catalysts. Its compact structure and balanced lipophilicity contribute to favorable physicochemical properties, facilitating applications in drug discovery and material science. The compound’s stability and synthetic accessibility further underscore its utility in research and industrial settings.

2-(1-methylazetidin-3-yl)ethan-1-ol structure

1363381-66-1 structure

Product Name:2-(1-methylazetidin-3-yl)ethan-1-ol

CAS No:1363381-66-1

MF:C₆H₁₃NO

MW:115.173521757126

MDL:MFCD21641987

CID:1246023

PubChem ID:60004808

Update Time:2025-05-27

2-(1-methylazetidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(1-Methyl-3-azetidinyl)ethanol
- 2-(1-methylazetidin-3-yl)ethan-1-ol
- 1363381-66-1
- 2-(1-Methylazetidin-3-yl)ethanol
- AS-33509
- DB-147661
- 1-Methyl-3-azetidineethanol
- EN300-125065
- AKOS016006292
- DTXSID10733453
- A886759
- A888513
- 1-Methyl-3-(hydroxyethyl)azetidine
- SCHEMBL12535990
- PB13968
- CS-0052322
- MFCD21641987
- 3-Azetidineethanol, 1-methyl-
- MDL： MFCD21641987
- Inchi： 1S/C6H13NO/c1-7-4-6(5-7)2-3-8/h6,8H,2-5H2,1H3
- InChI Key： XUCLCYHNWRAQJA-UHFFFAOYSA-N
- SMILES： OCCC1CN(C)C1

Computed Properties

Exact Mass: 115.099714038g/mol
Monoisotopic Mass: 115.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 68.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 23.5Å²

2-(1-methylazetidin-3-yl)ethan-1-ol Pricemore >>

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